Cas no 1004517-48-9 (N,N-Dibutyl-N-(difluoromethyl)-1-butanaminium Chloride (1:1))

N,N-Dibutyl-N-(difluoromethyl)-1-butanaminium Chloride (1:1) structure
1004517-48-9 structure
Product Name:N,N-Dibutyl-N-(difluoromethyl)-1-butanaminium Chloride (1:1)
CAS No:1004517-48-9
MF:C13H28ClF2N
MW:271.817930221558
CID:4558717
PubChem ID:24750688
Update Time:2024-11-05

N,N-Dibutyl-N-(difluoromethyl)-1-butanaminium Chloride (1:1) Chemical and Physical Properties

Names and Identifiers

    • N,N-Dibutyl-N-(difluoromethyl)-1-butanaminium Chloride (1:1)
    • N,N-Dibutyl-N-(difluoromethyl)butan-1-aminium chloride
    • Difluoromethyltributylammoniumchloride
    • F71874
    • AKOS037652341
    • CS-7091
    • 1004517-48-9
    • starbld0010741
    • N-Difluoromethyltributylammonium chloride
    • JZGNTTPAUKORDN-UHFFFAOYSA-M
    • Tributyl(difluoromethyl)azanium;chloride
    • C13H28ClF2N
    • tributyl(difluoromethyl)azanium chloride
    • Inchi: 1S/C13H28F2N.ClH/c1-4-7-10-16(13(14)15,11-8-5-2)12-9-6-3;/h13H,4-12H2,1-3H3;1H/q+1;/p-1
    • InChI Key: JZGNTTPAUKORDN-UHFFFAOYSA-M
    • SMILES: [Cl-].FC([N+](CCCC)(CCCC)CCCC)F

Computed Properties

  • Exact Mass: 189.999699g/mol
  • Monoisotopic Mass: 189.999699g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 2
  • Complexity: 176
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Molecular Weight: 190.57g/mol
  • XLogP3: 2.4
  • Topological Polar Surface Area: 17.1Ų

N,N-Dibutyl-N-(difluoromethyl)-1-butanaminium Chloride (1:1) Pricemore >>

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